Cu(II) oxide

• IUPAC Name: copper;oxygen(2-)
• InChI: InChI=1S/Cu.O/q+2;-2
• InChI Key: KKCXRELNMOYFLS-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[Cu+2]
• Molecular Formula: CuO
• DSSTOX Substance ID: DTXSID5034488
• Molecular Weight: 79.55 g/mol
• Physical Description: Steel-grey to black solid; [Merck Index] Black odorless powder; [Alfa Aesar MSDS]
• Boiling Point: Decomposes at 1026, 1026 °C (decomp)
• Solubility: Insoluble, Practically insol in water, alc; sol in dilute acids, alkali cyanides, ammonium carbonate soln; slowly sol in ammonia, SOL IN AMMONIUM CHLORIDE, POTASSIUM CYANIDE, Soluble in acids; difficultly soluble in water, Virtually insoluble in water or alcohols; copper(II) oxide dissolves slowly in ammonia solution but quickly in ammonium carbonate solution; it is dissolved by alkali metal cyanides and by strong acid solutions; hot formic acid and boiling acetic acid solutions readily dissolve the oxide.
• Density: 6.315 @ 14 °C/4 °C
• Mechanism of Action: For pharmacodynamic information of copper, refer to drug entry for [DB09130]. Copper(II) oxide nanoparticles generate DNA-damaging reactive oxygen species at the nanoparticle surface or in solution by copper dissolved from the nanoparticle surface via Fenton-like reactions. In presence of H2O2, ascorbate, or both, copper (II) oxide generates hydroxyl radical, ascorbyl radical, and superoxide anion that interact with DNA, proteins, and lipids cause oxidative damage and cell death.
• Color/Form: Black to brownish-black amorphous or crystalline powder or granules, Monoclinic crystals or black powder, Finely divided black particulate dispersed in air.
• CAS RN: 1344-70-3, 1317-38-0
• Melting Point: Decomposes at 1326, 1326 °C

Description

Copper (II) oxide or cupric oxide is an inorganic compound with the formula CuO. It is a black solid and is one of the two stable oxides of copper, the other being Cu2O or copper (I) oxide (cuprous oxide). As a mineral, it is known as tenorite.

Synthesis Analysis

CuO is produced on a large scale by pyrometallurgy, as one stage in extracting copper from its ores. The ores are treated with an aqueous mixture of ammonium carbonate, ammonia, and oxygen to give copper (I) and copper (II) ammine complexes, which are extracted from the solids. These complexes are decomposed with steam to give CuO. It can also be formed by heating copper in air at around 300–800 °C.

Molecular Structure Analysis

The structure of CuO is characterized by a monoclinic crystal system. It exhibits ionic bonding between the copper ions and oxide ions.

Chemical Reactions Analysis

CuO can react with carbon monoxide or hydrogen to make copper metal. It dissolves in acids to make copper (II) salts. It also catalyzes the electrochemical carbon dioxide reduction reaction (CO2RR) to hydrocarbons and oxygenates with favorable selectivity.

Physical And Chemical Properties Analysis

CuO has a molar mass of 79.545 g/mol, a density of 6.315 g/cm3, a melting point of 1,326 °C, and a boiling point of 2,000 °C. It is insoluble in water but soluble in ammonium chloride and potassium cyanide. It is also insoluble in alcohol and ammonium carbonate.

Scientific Research Applications

• Nanocomposite Synthesis :

  • Copper(II) oxide and tungsten trioxide nanocomposite synthesized using a hybrid method showed improved absorption in the visible range and reduced bandgap energy. This has potential applications in photovoltaics and optoelectronics (Altanany, Gondal, & Baig, 2018).

• Magnetic Separation :

  • A novel magnetic separation technique using magnetophoresis showed the selective separation of magnetic particles like iron (III) oxide and copper(II) oxide. This has implications in environmental and industrial processes (Ying et al., 2004).

• Solar Energy Conversion :

  • Research has focused on p-type copper(I) based oxides, including Cu2O and CuxMyOz oxides, for their utility in solar applications due to their favorable band energies and high charge carrier mobility (Sullivan, Zoellner, & Maggard, 2016).

• Nanofluids :

  • Copper oxide nanoparticles synthesized using a spinning disk reactor were applied in CuO–water nanofluid to enhance thermal conductivity. This finds applications in heat transfer and cooling systems (Chang, Liu, & Tai, 2011).

• Environmental Impact and Toxicity :

  • Studies on copper(II) oxide nanoparticles' interaction with aquatic organisms show that they may cause protein denaturation, DNA damage, and oxidative stress, highlighting the importance of understanding their environmental impact (Akalin, 2021).

• Gas Sensing :

  • Copper(II) oxide nanowires have been evaluated for their sensitivity in detecting gases like ammonia, showcasing the potential for environmental monitoring and safety applications (Shao et al., 2014).

• Biosensing :

  • The size-controlled Copper(I) oxide nanoparticles influenced the sensitivity of glucose biosensors, indicating its potential in medical diagnostics and monitoring (Lan et al., 2017).

• Photocatalysis :

  • Copper oxide nanocluster-grafted niobate nanosheets were effective in photocatalytic carbon dioxide reduction, pointing towards potential applications in CO2 sequestration and conversion into useful chemicals (Yin et al., 2015).

• High-Temperature Superconductivity :

  • The discovery of high-temperature superconductivity in copper oxides has spurred research into novel quantum matter and holds significant implications for developing new electronic devices (Keimer et al., 2015).

• Antiviral Properties :

  • Copper and its compounds, including copper oxide, have been shown to destroy the replication abilities of various viruses, such as SARS-CoV, influenza, and others, suggesting their use in reducing transmission of infectious diseases (Cortes & Zuniga, 2020).

Safety And Hazards

CuO can cause irritation and other health hazards when inhaled, ingested, or in contact with skin. As an environmental contaminant, it can be toxic to aquatic life.

Future Directions

There is increasing attention given to transition metallic oxide nanoparticles for the last two decades because of their wide range of applications in the fields of catalysis, biosensing, cosmetics, pharmacy, food and agriculture, electronics, dentistry, energy, and environment. Copper (II) oxide nanoparticles (CuO NPs) have shown fascinating behavior in different areas of biomedicine and act as strong bactericidal, catalytic, anti-carcinogenic, and coating agents.

Citations

Copper K-edge XANES of Cu (I) and Cu (II) oxide mixtures

A Gaur, BD Shrivastava, SK Joshi - Journal of Physics …, 2009 - iopscience.iop.org

XAFS at the copper K-edge has been recorded for cuprous oxide and cupric oxide separately and also for a mixture of the two in a specific ratio, at the XAFS beam line at SSRL. The …

Number of citations: 125 iopscience.iop.org

Morphology and mechanism of highly selective Cu (II) oxide nanosheet catalysts for carbon dioxide electroreduction

X Wang, K Klingan, M Klingenhof, T Möller… - Nature …, 2021 - nature.com

Cu oxides catalyze the electrochemical carbon dioxide reduction reaction (CO2RR) to hydrocarbons and oxygenates with favorable selectivity. Among them, the shape-controlled Cu …

Number of citations: 148 www.nature.com

Preparation and characterization of Cu (II) oxide

BT Collins, W Desisto, R Kershaw, K Dwight… - Journal of the Less …, 1989 - Elsevier

Copper(II) oxide was prepared by oxidation of copper metal and decomposition of the nitrate. The presence of copper in the formal valence of Cu(III) has been confirmed in p-type CuO. …

Number of citations: 37 www.sciencedirect.com

Cu(II) Oxide Amorphous Nanoclusters Grafted Ti3+ Self-Doped TiO2: An Efficient Visible Light Photocatalyst

M Liu, X Qiu, M Miyauchi, K Hashimoto - Chemistry of Materials, 2011 - ACS Publications

Ti 3+ self-doped TiO 2 was prepared by a facile one-step thermal oxidation of Ti 2 O 3 and TiO 2 mixture in air. Electron spin resonance (ESR) spectra confirmed the presence of Ti 3+ in …

Number of citations: 293 pubs.acs.org

Synergistic Effect between Ultrasmall Cu(II) Oxide and CuCr2O4 Spinel Nanoparticles in Selective Hydroxylation of Benzene to Phenol with Air as Oxidant

SS Acharyya, S Ghosh, R Tiwari, C Pendem… - ACS …, 2015 - ACS Publications

Phenol is an important commodity chemical, and the catalytic conversion of benzene to phenol by molecular oxygen with minimum waste production is of high significance from an …

Number of citations: 79 pubs.acs.org

Identification of Cu (I) and Cu (II) oxides by electron spectroscopic methods: AES, ELS and UPS investigations

C Benndorf, H Caus, B Egert, H Seidel… - Journal of Electron …, 1980 - Elsevier

The externally prepared black-coloured copper oxide (T⋍ 700 K, P O 2 ⋍ 100 torr) on a Cu(100) surface is identified by electron spectroscopy as CuO. Compared to the red-coloured Cu…

Number of citations: 116 www.sciencedirect.com

Fabrication of Cu (II) oxide-hydroxide nanostructures onto graphene paper by laser and thermal processes for sensitive nano-electrochemical sensing of glucose

A Scandurra, M Censabella, S Boscarino… - …, 2021 - iopscience.iop.org

Glucose electrochemical sensors based on nanostructures of CuO/Cu (OH) 2 onto graphene paper were prepared by thermal (solid) and nanosecond pulsed laser (molten phase) …

Number of citations: 3 iopscience.iop.org

Small ab initio Cu(II) oxide cluster model with localized states and strong screening effects accompanying ionization

AV Kondratenko, LS Cederbaum - Physical Review B, 1991 - APS

A neutral Cu (II) oxide CuO cluster with external point charges is studied in some detail. This cluster is small enough to allow the investigation of many-body effects by ab initio …

Number of citations: 14 journals.aps.org

Water oxidation by a copper (II) complex: new findings, questions, challenges and a new hypothesis

MM Najafpour, S Mehrabani, Y Mousazade… - Dalton …, 2018 - pubs.rsc.org

Copper(II) complexes are very promising catalysts for water oxidation. Herein new findings on the water-oxidizing activity of a few copper(II) complexes under water oxidation conditions …

Number of citations: 39 pubs.rsc.org

Re-examination of the non-stoichiometry and defect structure of copper (II) oxide or tenorite, Cu1±zO or CuO1±ϵ: A short review

C Carel, M Mouallem-Bahout, J Gaude - Solid State Ionics, 1999 - Elsevier

Four sets of compositional data with a departure z or ϵ from the stoichiometry of tenorite Cu 1±z O or CuO 1±ϵ are re-examined for possible point defects. Correlations z(p O2 ) at …

Number of citations: 70 www.sciencedirect.com